Cas no 23088-52-0 (5-Phenylisoxazole-3-carboxamide)

• Product Name: 5-Phenylisoxazole-3-carboxamide
• CAS No: 23088-52-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD00464227
• CID: 1082076
• PubChem ID: 541773
• Update Time: 2025-11-06

5-Phenylisoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Phenylisoxazole-3-carboxamide
• 5-phenyl-1,2-oxazole-3-carboxamide
• 3-carbamoyl-5-phenylisoxazole
• 3-Carbamoyl-5-phenylisoxazolin
• 3-Isoxazolecarboxamide,5-phenyl
• 5-Phenyl-3-isoxazolecarboxamide
• 5-Phenyl-isoxazol-3-carbonsaeure-amid
• 5-phenyl-isoxazole-3-carboxylic acid amide
• 3-Isoxazolecarboxamide, 5-phenyl-
• ASVXNFGUPSDDTA-UHFFFAOYSA-N
• 5-Phenyl-3-isoxazolecarboxamide #
• NE40407
• Z168362644
• CS-0149961
• AKOS009086941
• 23088-52-0
• DTXSID50337313
• SCHEMBL2678323
• A912665
• DS-12360
• EN300-70704
• YAA08852
• MFCD00464227

• MDL： MFCD00464227
• Inchi： 1S/C10H8N2O2/c11-10(13)8-6-9(14-12-8)7-4-2-1-3-5-7/h1-6H,(H2,11,13)
• InChI Key： ASVXNFGUPSDDTA-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(N)=O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.1

Experimental Properties

• Boiling Point: 412.1°C at 760 mmHg
• PSA: 69.12000
• LogP: 2.14080

5-Phenylisoxazole-3-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-Phenylisoxazole-3-carboxamide

Recent Advances in the Study of 5-Phenylisoxazole-3-carboxamide (CAS: 23088-52-0)

5-Phenylisoxazole-3-carboxamide (CAS: 23088-52-0) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key scaffold in the development of novel bioactive molecules, particularly in the context of anti-inflammatory, anticancer, and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

One of the most notable advancements in the study of 5-Phenylisoxazole-3-carboxamide is its application in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Recent research has demonstrated that derivatives of 5-Phenylisoxazole-3-carboxamide exhibit potent inhibitory activity against specific kinases, including those involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 5-Phenylisoxazole-3-carboxamide derivatives that selectively target JAK kinases, which are pivotal in cytokine signaling. These derivatives showed promising results in preclinical models of rheumatoid arthritis, suggesting their potential as next-generation anti-inflammatory drugs.

In addition to its kinase inhibitory properties, 5-Phenylisoxazole-3-carboxamide has also been investigated for its antimicrobial potential. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding opens new avenues for the development of novel antimicrobial agents to combat the growing threat of antibiotic resistance.

Another area of interest is the compound's role in cancer therapy. Recent preclinical studies have explored the use of 5-Phenylisoxazole-3-carboxamide derivatives as modulators of apoptosis and cell cycle arrest in various cancer cell lines. For example, a 2022 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives could induce apoptosis in breast cancer cells by activating the intrinsic mitochondrial pathway. These findings underscore the compound's potential as a scaffold for designing targeted anticancer therapies with reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 5-Phenylisoxazole-3-carboxamide-based therapies. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and in vivo studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable candidate for future drug discovery efforts. Ongoing research is expected to yield more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual application in clinical settings.

In conclusion, 5-Phenylisoxazole-3-carboxamide (CAS: 23088-52-0) represents a promising scaffold in medicinal chemistry, with applications spanning anti-inflammatory, antimicrobial, and anticancer therapies. The latest research highlights its potential as a versatile tool for drug discovery, though further studies are needed to overcome existing challenges. As the field advances, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.